Cas no 774574-91-3 (4-(5-Chlorothiophene-2-carbonyl)morpholine)

• Product Name: 4-(5-Chlorothiophene-2-carbonyl)morpholine
• CAS No: 774574-91-3
• MF: C₉H₁₀ClNO₂S
• MW: 231.699200153351
• MDL: MFCD06625082
• CID: 4780768
• Update Time: 2025-10-30

4-(5-Chlorothiophene-2-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(5-chlorothiophene-2-carbonyl)morpholine
• SMR000080702
• (5-chlorothiophen-2-yl)-morpholin-4-ylmethanone
• MLS000066282
• HMS2429C15
• STK462414
• 5-chloro(2-thienyl) morpholin-4-yl ketone
• 4-[(5-chloro-2-thienyl)carbonyl]morpholine
• ST50936627
• (5-chlorothiophen-2-yl)(morpholin-4-yl)methanone
• Z31721308
• 4-(5-Chlorothiophene-2-carbonyl)morpholine

• MDL： MFCD06625082
• Inchi： 1S/C9H10ClNO2S/c10-8-2-1-7(14-8)9(12)11-3-5-13-6-4-11/h1-2H,3-6H2
• InChI Key： MNGWDKFCAWGETD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(N2CCOCC2)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• XLogP3: 2
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-(5-Chlorothiophene-2-carbonyl)morpholine

Introduction to 4-(5-Chlorothiophene-2-carbonyl)morpholine (CAS No. 774574-91-3)

4-(5-Chlorothiophene-2-carbonyl)morpholine (CAS No. 774574-91-3) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug synthesis and molecular research. This compound, characterized by its unique structural framework, has garnered attention due to its potential in developing novel therapeutic agents. The Chlorothiophene-2-carbonyl moiety and the morpholine ring contribute to its distinctive chemical properties, making it a valuable intermediate in organic synthesis.

The compound's molecular structure consists of a thiophene ring substituted with a chlorine atom at the 5-position and a carbonyl group at the 2-position, which is further linked to a morpholine ring. This configuration imparts specific reactivity and stability, enabling its use in various chemical transformations. The presence of the Chlorothiophene-2-carbonyl group enhances its compatibility with nucleophilic substitution reactions, while the morpholine ring provides additional functionalization possibilities.

In recent years, 4-(5-Chlorothiophene-2-carbonyl)morpholine has been extensively studied for its role in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop inhibitors and modulators for various biological targets. For instance, studies have demonstrated its utility in creating small-molecule inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models, highlighting the compound's potential as a lead structure in drug discovery.

The pharmaceutical industry has been particularly interested in exploring the applications of this compound due to its ability to undergo selective modifications. The carbonyl group can be easily transformed into other functional groups such as esters or amides, while the morpholine ring can be further derivatized to enhance solubility and bioavailability. These properties make 4-(5-Chlorothiophene-2-carbonyl)morpholine a versatile building block for medicinal chemists.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at various positions of the thiophene ring, leading to a diverse array of derivatives. These derivatives have been evaluated for their biological activity, with some showing significant promise as potential therapeutic agents.

The role of computational chemistry in optimizing the synthesis and properties of 4-(5-Chlorothiophene-2-carbonyl)morpholine cannot be overstated. Molecular modeling studies have helped researchers understand the electronic and steric factors influencing reactivity, allowing for more efficient synthetic routes. Additionally, computational predictions have been used to identify optimal conditions for various transformations, reducing experimental trial-and-error and accelerating the development process.

In conclusion, 4-(5-Chlorothiophene-2-carbonyl)morpholine (CAS No. 774574-91-3) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the future of medicinal chemistry.